![molecular formula C12H9BrMg B3286255 2-Biphenylmagnesium bromide CAS No. 82214-69-5](/img/structure/B3286255.png)
2-Biphenylmagnesium bromide
Overview
Description
2-Biphenylmagnesium bromide is an organometallic compound with the molecular formula C12H9BrMg . It is widely recognized for its significance in various scientific studies . As a member of the class of organometallic compounds, it serves as a valuable reagent in organic synthesis for incorporating the biphenylmagnesium moiety into organic molecules .
Synthesis Analysis
2-Biphenylmagnesium bromide is used in organic synthesis for incorporating the biphenylmagnesium moiety into organic molecules . It is a key component in the synthesis of diverse organic compounds, including pharmaceuticals, agrochemicals, and natural products . Its applications extend to the exploration of novel materials like polymers and liquid crystals .Molecular Structure Analysis
The molecular structure of 2-Biphenylmagnesium bromide is represented by the linear formula C6H5C6H4MgBr . The compound has a molecular weight of 257.41 g/mol . The InChI string representation of the compound isInChI=1S/C12H9.BrH.Mg/c1-3-7-11(8-4-1)12-9-5-2-6-10-12;;/h1-9H;1H;/q-1;;+2/p-1
. Chemical Reactions Analysis
2-Biphenylmagnesium bromide is involved in Grignard reactions . Grignard reactions are a class of organometallic chemical reactions where alkyl, vinyl, or aryl-magnesium halides (Grignard reagents) add to a variety of carbonyl groups to form alcohols .Physical And Chemical Properties Analysis
2-Biphenylmagnesium bromide has a density of 0.800 g/mL at 25 °C . It has a molecular weight of 257.41 g/mol . The compound has no hydrogen bond donor count and has a hydrogen bond acceptor count of 2 . It has a rotatable bond count of 1 . The exact mass of the compound is 255.97380 g/mol .Scientific Research Applications
Organic Synthesis
2-Biphenylmagnesium bromide is an organometallic compound widely recognized for its significance in various scientific studies . It serves as a valuable reagent in organic synthesis for incorporating the biphenylmagnesium moiety into organic molecules . This powerful reagent selectively targets electrophilic carbon atoms within organic molecules, thereby facilitating the creation of new carbon-carbon bonds .
Pharmaceuticals
The compound’s versatility and utility have made it a key component in the synthesis of diverse organic compounds, including pharmaceuticals . The biphenyl structure is crucial in active pharmaceutical ingredients (APIs) .
Agrochemicals
2-Biphenylmagnesium bromide also plays a significant role in the synthesis of agrochemicals . Its ability to form new carbon-carbon bonds makes it a valuable tool in the creation of complex molecules used in the agricultural industry .
Natural Products
In the field of natural products, 2-Biphenylmagnesium bromide is used to incorporate the biphenylmagnesium moiety, which is a common structure in many natural compounds .
Novel Materials
Its applications extend to the exploration of novel materials like polymers and liquid crystals . The biphenyl structure can impart unique properties to these materials, making 2-Biphenylmagnesium bromide a useful reagent in material science .
Grignard Reagent
At the core of its mechanism of action lies the formation of a Grignard reagent, known for its potent nucleophilic properties . This makes 2-Biphenylmagnesium bromide a significant compound in advancing chemical transformations .
Safety And Hazards
Future Directions
2-Biphenylmagnesium bromide is an organometallic compound widely recognized for its significance in various scientific studies . It serves as a valuable reagent in organic synthesis for incorporating the biphenylmagnesium moiety into organic molecules . Its versatility and utility have made it a key component in the synthesis of diverse organic compounds, including pharmaceuticals, agrochemicals, and natural products . Furthermore, its applications extend to the exploration of novel materials like polymers and liquid crystals .
properties
IUPAC Name |
magnesium;phenylbenzene;bromide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9.BrH.Mg/c1-3-7-11(8-4-1)12-9-5-2-6-10-12;;/h1-9H;1H;/q-1;;+2/p-1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BQVOYNVIWKWAIN-UHFFFAOYSA-M | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=[C-]2.[Mg+2].[Br-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9BrMg | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
257.41 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Biphenylmagnesium bromide | |
CAS RN |
82214-69-5 | |
Record name | 2-Biphenylmagnesium bromide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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